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Compound of Interest

Compound Name: Eugenyl benzoate

Cat. No.: B181212

An In-depth Technical Guide to Eugenyl
Benzoate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties of eugenyl benzoate, a significant compound in various scientific and commercial
applications. This document outlines its chemical identity, summarizes its physical
characteristics in a tabular format for clarity, and details the experimental protocols for the
determination of these properties. Furthermore, a procedural workflow for the synthesis and
purification of eugenyl benzoate is presented.

Chemical Identity and Structure

Eugenyl benzoate, also known as 4-allyl-2-methoxyphenyl benzoate, is an ester formed from
eugenol and benzoic acid.[1][2] Its chemical structure combines the characteristic
functionalities of both precursors, contributing to its unique physical and sensory properties.

CAS Number: 531-26-0[3][4][5][6]
Molecular Formula: C17H1603[4][7]

IUPAC Name: (2-methoxy-4-prop-2-enylphenyl) benzoate[4][7]
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Synonyms: 4-Allyl-2-methoxyphenyl benzoate, Eugenol benzoate, Benzoyl eugenol[4][7]

Physical Properties

The physical properties of eugenyl benzoate are critical for its handling, formulation, and
application in various fields, including flavor, fragrance, and pharmaceuticals. The following
table summarizes its key quantitative physical data.

Property Value Units Reference(s)

Molecular Weight 268.32 g/mol [5]

Colorless to pale
Appearance - [8]
yellow crystals

Melting Point 69.00 - 70.00 °C [51[8]
Boiling Point 360.00 °C (at 760 mm Hg) [8]
Vapor Pressure 0.000022 mmHg (at 25 °C, est.) [8]
Flash Point 181.11 °C (358.00 °F, TCC) [8]
Water Solubility 2.583 mg/L (at 25 °C, est.) [8]
logP (o/w) 3.447 - (est.) [8]

Experimental Protocols

The following sections detail the methodologies for determining the key physical properties of
eugenyl benzoate. These protocols are based on standard laboratory practices for organic
compounds.

The melting point of a crystalline solid is a key indicator of its purity.[9][10][11][12]
Apparatus:
e Melting point apparatus (e.g., Mel-Temp or Thiele tube)[9]

o Capillary tubes (sealed at one end)
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e Thermometer

e Mortar and pestle

Procedure:

A small sample of eugenyl benzoate is finely powdered using a mortar and pestle.
e The powdered sample is packed into a capillary tube to a height of 2-3 mm.

e The capillary tube is placed in the heating block of the melting point apparatus, adjacent to
the thermometer.

e The sample is heated at a slow, controlled rate (approximately 1-2 °C per minute) as it
approaches the expected melting point.

e The temperature at which the first liquid appears and the temperature at which the entire
sample becomes a clear liquid are recorded as the melting range. For a pure compound, this
range is typically narrow (0.5-1.0 °C).[9][10]

The boiling point is a fundamental physical property of a liquid. For a high-boiling point solid
like eugenyl benzoate, the measurement is conducted at reduced pressure and extrapolated
to atmospheric pressure, or more commonly, determined using specialized equipment. A
general method for determining the boiling point of an organic compound is the capillary
method.[3][4][8]

Apparatus:

Thiele tube or similar heating bath

Small test tube (fusion tube)

Capillary tube (sealed at one end)

Thermometer

Heating source (e.g., Bunsen burner or heating mantle)
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Procedure:

A small amount of the substance is placed in the fusion tube.
The capillary tube is placed in the fusion tube with the open end submerged in the liquid.

The fusion tube is attached to a thermometer and heated in a Thiele tube containing a high-
boiling liquid (e.g., mineral oil).

The temperature is raised until a steady stream of bubbles emerges from the capillary tube.
The heat source is removed, and the liquid is allowed to cool.

The temperature at which the liquid just begins to enter the capillary tube is recorded as the
boiling point.

Understanding the solubility of a compound in various solvents is crucial for its purification,

formulation, and biological applications.[7][13][14][15][16]

Apparatus:

Test tubes

Vortex mixer or shaker

Graduated pipettes

Analytical balance

Procedure (Qualitative):

Place a small, accurately weighed amount of eugenyl benzoate (e.g., 10 mg) into a series
of test tubes.

Add a specific volume (e.g., 1 mL) of different solvents (e.g., water, ethanol, diethyl ether,
hexane) to each test tube.

Vigorously agitate the tubes for a set period (e.g., 1 minute) using a vortex mixer.
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 Visually observe whether the solid has completely dissolved. Classify as soluble, partially
soluble, or insoluble.

Procedure (Quantitative):

Prepare a saturated solution of eugenyl benzoate in the solvent of interest at a constant
temperature.

Allow any undissolved solid to settle.

Carefully withdraw a known volume of the supernatant.

Evaporate the solvent from the supernatant and weigh the remaining solute.

Calculate the solubility in terms of mass per unit volume (e.g., mg/mL).

The flash point is the lowest temperature at which a substance gives off enough vapor to ignite
in the presence of an ignition source.[17][18][19][20][21]

Apparatus:

o Closed-cup flash point tester (e.g., Pensky-Martens or Tag Closed Cup Tester)[17][19]
Procedure (General Principle):

e The sample is placed in the test cup of the apparatus.

e The cup is sealed, and the sample is heated at a slow, constant rate while being stirred.

e Atregular temperature intervals, an ignition source is introduced into the vapor space above
the sample.

o The flash point is the lowest temperature at which the application of the ignition source
causes the vapor to ignite with a brief flash.[19][20]

Synthesis and Purification Workflow
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Eugenyl benzoate is typically synthesized via the esterification of eugenol with benzoyl
chloride.[1][2] The following diagram illustrates a general workflow for its synthesis and
subsequent purification.

Click to download full resolution via product page

Caption: Workflow for the synthesis and purification of eugenyl benzoate.

Analytical Methods

The identity and purity of synthesized eugenyl benzoate can be confirmed using various
analytical techniques.

o Gas Chromatography-Mass Spectrometry (GC-MS): This technique is suitable for separating
eugenyl benzoate from other volatile compounds and confirming its molecular weight and
fragmentation pattern.[22][23]

e High-Performance Liquid Chromatography (HPLC): HPLC can be used for the quantitative
analysis of eugenyl benzoate in various matrices, ensuring the purity of the final product.
[24][25][26][27]
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» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR spectroscopy are
powerful tools for elucidating the precise chemical structure of eugenyl benzoate and
confirming the success of the synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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